molecular formula C22H25N3O3S B2918981 5-(4-Ethylpiperazin-1-yl)-4-(phenylsulfonyl)-2-(m-tolyl)oxazole CAS No. 862758-99-4

5-(4-Ethylpiperazin-1-yl)-4-(phenylsulfonyl)-2-(m-tolyl)oxazole

Cat. No. B2918981
CAS RN: 862758-99-4
M. Wt: 411.52
InChI Key: AYDLDEHIPMJELX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Ethylpiperazin-1-yl)-4-(phenylsulfonyl)-2-(m-tolyl)oxazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as EPO and is a derivative of oxazole. It has been synthesized using different methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Research by Başoğlu et al. (2013) explored the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, investigating their antimicrobial, antilipase, and antiurease activities. This study demonstrates the utility of such compounds in developing new antimicrobial agents with potential applications in combating resistant bacterial strains (Başoğlu et al., 2013).

Tuberculostatic Activity of Oxazole Derivatives

Foks et al. (2004) synthesized and tested the tuberculostatic activity of some oxazole and triazole derivatives, highlighting the potential of these compounds in treating tuberculosis. This indicates the relevance of oxazole derivatives in developing new treatments for infectious diseases (Foks et al., 2004).

Anticancer Evaluation of Arylsulfonyl-1,3-Oxazoles

Zyabrev et al. (2022) synthesized a series of 4-arylsulfonyl-1,3-oxazoles and evaluated their in vitro anticancer activity against several cancer cell lines. The study found specific compounds exhibiting high activity against certain cancer types, suggesting the therapeutic potential of arylsulfonyl-1,3-oxazoles in cancer treatment (Zyabrev et al., 2022).

Corrosion Inhibition by Oxazole Derivatives

Rahmani et al. (2018) evaluated the corrosion inhibition performance of oxazole derivatives on mild steel in hydrochloric acid, demonstrating the potential of these compounds in industrial applications to protect metals against corrosion (Rahmani et al., 2018).

General Methodology for Preparing Disubstituted-1,3-Oxazoles

Williams and Fu (2010) developed a general methodology for synthesizing 2,5-disubstituted-1,3-oxazoles, demonstrating the versatility of oxazole derivatives in organic synthesis and potential pharmaceutical applications (Williams & Fu, 2010).

properties

IUPAC Name

4-(benzenesulfonyl)-5-(4-ethylpiperazin-1-yl)-2-(3-methylphenyl)-1,3-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N3O3S/c1-3-24-12-14-25(15-13-24)22-21(29(26,27)19-10-5-4-6-11-19)23-20(28-22)18-9-7-8-17(2)16-18/h4-11,16H,3,12-15H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AYDLDEHIPMJELX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)C2=C(N=C(O2)C3=CC=CC(=C3)C)S(=O)(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

411.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(4-Ethylpiperazin-1-yl)-4-(phenylsulfonyl)-2-(m-tolyl)oxazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.